Cas no 931-50-0 (Cyclohexylmagnesium Bromide (~1.0 M in THF))

Cyclohexylmagnesium Bromide (~1.0 M in THF) structure
931-50-0 structure
Product Name:Cyclohexylmagnesium Bromide (~1.0 M in THF)
CAS No:931-50-0
MF:C6H11BrMg
MW:187.360541582108
MDL:MFCD01321152
CID:797265
PubChem ID:11805477
Update Time:2024-10-26

Cyclohexylmagnesium Bromide (~1.0 M in THF) Chemical and Physical Properties

Names and Identifiers

    • Magnesium,bromocyclohexyl-
    • Cyclohexylmagnesium Bromide
    • Cyclohexylmagnesium bromide, 2.0 M solution in THF, SpcSeal
    • CYCLOHEXYLMAGNESIUM BROMIDE1M THF
    • Cyclohexylmagnesiumbromide,1.0MsolutioninTHF,inresealablebottle
    • 1.0 M solution in THF,MkSeal
    • Cyclohexylmagnesium bromide [1M solution in THF]
    • magnesium,cyclohexane,bromide
    • Magnesium, bromocyclohexyl-
    • Cyclohexyl magnesium bromide
    • CYCLOHEXYLMAGNESIUMBROMIDE
    • c-HexMgBr
    • Bromo(cyclohexyl)magnesium
    • cyclohexyl magnesiumbromide
    • cyclohexyl-magnesium bromide
    • cyclohexanyl magnesium bromide
    • Cyclohexylmagnesium bromide, 1.0 M in THF
    • X6235
    • Cyclohexylmagnesium bromide, 1.0 M in 2-MeTHF
    • Cyclohexylmagnesium Bromide (ca. 18% in Tetrahydrofuran, ca. 1mol/L)
    • Bromocyclohexylmagnesium (ACI)
    • Cyclohexylmagnesium bromide (6CI)
    • Cyclohexylmagnesium Bromide (~1.0 M in THF)
    • MDL： MFCD01321152
    • Inchi： 1S/C6H11.BrH.Mg/c1-2-4-6-5-3-1;;/h1H,2-6H2;1H;/q;;+1/p-1
    • InChI Key： SJUKXVKSGSJVTJ-UHFFFAOYSA-M
    • SMILES： Br[Mg]C1CCCCC1

Computed Properties

  • Exact Mass: 185.98900
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 35.5
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: Not determined
  • Flash Point: -17°C (THF)
  • PSA: 0.00000
  • LogP: 3.13390
  • Solubility: Not determined

Cyclohexylmagnesium Bromide (~1.0 M in THF) Security Information

Cyclohexylmagnesium Bromide (~1.0 M in THF) Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Cyclohexylmagnesium Bromide (~1.0 M in THF) Pricemore >>

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Cyclohexylmagnesium Bromide (~1.0 M in THF) Production Method

Production Method 1

108-85-0 108-85-0
931-50-0 931-50-0
Reaction Conditions
1.1 Reagents: Magnesium Solvents: Tetrahydrofuran ;  reflux
Reference
Probing the Delicate Balance between Pauli Repulsion and London Dispersion with Triphenylmethyl Derivatives
Roesel, Soeren; Becker, Jonathan; Allen, Wesley D.; Schreiner, Peter R., Journal of the American Chemical Society, 2018, 140(43), 14421-14432

Production Method 2

108-85-0 108-85-0
931-50-0 931-50-0
Reaction Conditions
1.1 Reagents: Magnesium Solvents: Tetrahydrofuran ;  rt
Reference
Mechanochemistry-Amended Barbier Reaction as an Expedient Alternative to Grignard Synthesis
Varma Nallaparaju, Jagadeesh ; Nikonovich, Tatsiana ; Jarg, Tatsiana ; Merzhyievskyi, Danylo ; Aav, Riina ; et al, Angewandte Chemie, 2023, 62(39),

Production Method 3

108-85-0 108-85-0
931-50-0 931-50-0
Reaction Conditions
1.1 Reagents: Magnesium Solvents: Diethyl ether ,  Tetrahydrofuran ;  rt; rt → 50 °C
Reference
Enantioselective Synthesis of Chiral Cyclic Hydrazines by Ni-Catalyzed Asymmetric Hydrogenation
Wang, Siwei; Xie, Chaochao; Zhu, Yu; Zi, Guofu ; Zhang, Zhanbin; et al, Organic Letters, 2023, 25(20), 3644-3648

Production Method 4

108-85-0 108-85-0
931-50-0 931-50-0
Reaction Conditions
1.1 Reagents: Magnesium Solvents: Diethyl ether ;  rt → reflux; 30 min, reflux; 1 h, reflux
Reference
Rhodium-Catalyzed Intramolecular Cyclopropanation of Trifluoromethyl- and Pentafluorosulfanyl-Substituted Allylic Cyanodiazoacetates
Peyrical, Lauriane C. ; Berger, Marie-Rose Ouellet-Du; Boucher, Maxim; Birepinte, Melodie; Paquin, Jean-Francois ; et al, Organic Letters, 2023, 25(14), 2487-2491

Production Method 5

108-85-0 108-85-0
931-50-0 931-50-0
Reaction Conditions
1.1 Reagents: 1,2-Dibromoethane ,  Magnesium Solvents: Tetrahydrofuran ;  heated
1.2 Solvents: Tetrahydrofuran ;  heated; 1 h, rt
Reference
A Sulfoxide Reagent for One-Pot, Three-Component Syntheses of Sulfoxides and Sulfinamides
Saito, Fumito, Angewandte Chemie, 2022, 61(52),

Production Method 6

108-85-0 108-85-0
931-50-0 931-50-0
Reaction Conditions
1.1 Reagents: Magnesium Catalysts: Iodine Solvents: Tetrahydrofuran ;  rt; 20 min, reflux; 6 h, reflux
Reference
Enantioselective Construction of Sila-bicyclo[3.2.1] Scaffolds Bearing Both Carbon- and Silicon-Stereocenters
Yin, Kai-Lin; Zhao, Shuang; Qin, Ying; Chen, Shu-Han; Li, Bo; et al, ACS Catalysis, 2022, 12(22), 13999-14005

Production Method 7

108-85-0 108-85-0
931-50-0 931-50-0
Reaction Conditions
1.1 Reagents: Magnesium Catalysts: 1,2-Dibromoethane Solvents: Tetrahydrofuran ;  heated; 1 h, rt
Reference
A sulfoxide reagent for one-pot, three-component syntheses of sulfoxides and sulfinamides
Saito, Fumito, ChemRxiv, 2022, 1, 1-11

Production Method 8

108-85-0 108-85-0
931-50-0 931-50-0
Reaction Conditions
1.1 Reagents: Magnesium Catalysts: Iodine Solvents: Tetrahydrofuran ;  rt; 1 min, rt
1.2 Reagents: Water
Reference
Stereospecific Csp3 Suzuki-Miyaura Cross-Coupling That Evades β-Oxygen Elimination
LaPorte, Antonio J. ; Shi, Yao; Hein, Jason E. ; Burke, Martin D., ACS Catalysis, 2022, 12(17), 10905-10912

Production Method 9

108-85-0 108-85-0
931-50-0 931-50-0
Reaction Conditions
1.1 Reagents: Magnesium Catalysts: 1,2-Dibromoethane Solvents: Tetrahydrofuran ;  1.5 h, rt
1.2 Solvents: Tetrahydrofuran ;  1 h, rt; 2 h, rt
Reference
Synthesis of 1- and 1,2-Substituted Cyclopropylamines from Ketone Homoenolates
West, Michael S.; Pia, Julia E.; Rousseaux, Sophie A. L., Organic Letters, 2022, 24(32), 5869-5873

Production Method 10

108-85-0 108-85-0
931-50-0 931-50-0
Reaction Conditions
1.1 Reagents: Magnesium Solvents: Tetrahydrofuran ;  rt; rt → 50 °C
Reference
Nickel-Catalyzed Asymmetric Hydrogenation of γ-Keto Acids, Esters, and Amides to Chiral γ-Lactones and γ-Hydroxy Acid Derivatives
Xiao, Guiying; Xie, Chaochao; Guo, Qianling; Zi, Guofu ; Hou, Guohua ; et al, Organic Letters, 2022, 24(14), 2722-2727

Production Method 11

108-85-0 108-85-0
931-50-0 931-50-0
Reaction Conditions
1.1 Reagents: Magnesium Solvents: 1,2-Dibromoethane ,  Tetrahydrofuran ;  rt; 1 h, 40 °C
Reference
Asymmetric Synthesis of Chiral Sulfimides through the O-Alkylation of Enantioenriched Sulfinamides and Addition of Carbon Nucleophiles
Tsuzuki, Saori; Kano, Taichi, Angewandte Chemie, 2023, 62(16),

Production Method 12

108-85-0 108-85-0
931-50-0 931-50-0
Reaction Conditions
1.1 Reagents: Magnesium Catalysts: Iodine Solvents: Tetrahydrofuran ;  rt; 3 h, rt
Reference
Synthesis of Sulfur-Containing Oxindoles by Photoinduced Alkene Difunctionalization via Sulfur 1,2-Relocation
Lu, Cong; Chen, Rui; Wang, Rui; Jing, Dong; Zheng, Ke, Organic Letters, 2023, 25(5), 750-755

Production Method 13

108-85-0 108-85-0
931-50-0 931-50-0
Reaction Conditions
1.1 Reagents: Magnesium Solvents: Tetrahydrofuran
Reference
The comparison of self-assembling behaviour of phenyl biphenylcarboxylate and biphenyl benzoate compounds with the different length and shape of chiral terminal chain
Strojwas, Katarzyna; Dabrowski, Roman; Drzewinski, Witold; Szarek, Michal; Bubnov, Alexej; et al, Journal of Molecular Liquids, 2023, 369,

Production Method 14

108-85-0 108-85-0
931-50-0 931-50-0
Reaction Conditions
1.1 Reagents: Magnesium ,  Iodine Solvents: Tetrahydrofuran ;  heated; 10 °C; overnight, rt
Reference
Iron-Catalyzed Cross-Coupling of Thioesters and Organomanganese Reagents
Geiger, Valentin Jacob ; Lefevre, Guillaume; Fleischer, Ivana, Chemistry - A European Journal, 2022, 28(62),

Production Method 15

108-85-0 108-85-0
931-50-0 931-50-0
Reaction Conditions
1.1 Reagents: Magnesium
Reference
Visible light-induced N-radical 5-exo/6-endo cyclization of alkenyl amides: facile access to isoindolinones/isoquinolinones
Lei, Zhen-Yao; Hu, Kui; He, Yuan-Xiang; Geng, Shu; Chen, Li-Na; et al, Organic & Biomolecular Chemistry, 2022, 20(12), 2397-2401

Production Method 16

108-85-0 108-85-0
931-50-0 931-50-0
Reaction Conditions
1.1 Reagents: Magnesium ,  Iodine Solvents: Tetrahydrofuran ;  70 °C; 2 h, 70 °C
Reference
Method for preparing di(1-adamantyl) cycloalkylphosphine ligand by diborane treatment
, China, , ,

Production Method 17

108-85-0 108-85-0
931-50-0 931-50-0
Reaction Conditions
1.1 Reagents: Magnesium
Reference
Clarification on the Reactivity of Diaryl Diselenides toward Hexacyclohexyldilead under Light
Hung, Vu Thai; Tran, Cong Chi; Yamamoto, Yuki; Kodama, Shintaro ; Nomoto, Akihiro ; et al, Molecules, 2021, 26(20),

Production Method 18

108-85-0 108-85-0
931-50-0 931-50-0
Reaction Conditions
1.1 Reagents: Magnesium
Reference
Benzylamine derivatives prepared for skin lightening
, World Intellectual Property Organization, , ,

Production Method 19

108-85-0 108-85-0
931-50-0 931-50-0
Reaction Conditions
1.1 Reagents: Magnesium Catalysts: Iodine Solvents: Tetrahydrofuran ;  heated; 1 - 2 h, heated
Reference
A facile and practical preparation of P-chiral phosphine oxides
Xu, Ronghua; Gao, Zhenhua; Yu, Yiteng; Tang, Yehua; Tian, Duanshuai; et al, Chemical Communications (Cambridge, 2021, 57(27), 3335-3338

Production Method 20

108-85-0 108-85-0
931-50-0 931-50-0
Reaction Conditions
1.1 Reagents: Magnesium ,  Iodine Solvents: Diethyl ether ;  rt; rt → reflux; 30 h, reflux
Reference
Degradable photoresist resin monomer from trimethylbicyclo[2.2.2]octanedione and synthesis method thereof
, China, , ,

Cyclohexylmagnesium Bromide (~1.0 M in THF) Raw materials

Cyclohexylmagnesium Bromide (~1.0 M in THF) Preparation Products

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